1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine (EMB-FP) is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine is not fully understood. However, it is believed to act as a selective serotonin receptor agonist. It binds to the serotonin receptors in the brain and activates them, leading to the release of neurotransmitters such as dopamine and norepinephrine. This results in the modulation of various physiological and biochemical processes.
Biochemical and Physiological Effects:
1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, leading to improved mood and cognitive function. It has also been shown to reduce inflammation and pain, making it a potential candidate for the treatment of various inflammatory diseases. In addition, 1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine has been shown to have anti-tumor properties, making it a potential candidate for the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. It also has a high binding affinity for serotonin receptors, making it a useful tool for studying the role of serotonin in various physiological and biochemical processes. However, 1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine also has some limitations. It has a short half-life in the body, which may limit its use in some experiments. In addition, its precise mechanism of action is not fully understood, which may limit its use in certain studies.
Future Directions
There are several future directions for research on 1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine. One potential direction is to further investigate its potential therapeutic applications in various fields of medicine. Another potential direction is to study its mechanism of action in more detail, in order to better understand its effects on various physiological and biochemical processes. Additionally, 1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine could be further studied for its potential use as a diagnostic tool in imaging studies. Finally, future research could focus on developing more stable and potent derivatives of 1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine, in order to improve its potential therapeutic applications.
Synthesis Methods
1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine can be synthesized using a multi-step process. The first step involves the reaction of 3-ethoxy-4-methoxybenzaldehyde with 4-fluoroaniline in the presence of a catalyst to form the intermediate product. The intermediate product is then reacted with piperazine and another catalyst to form 1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine. The overall yield of this process is around 50%.
Scientific Research Applications
1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use in the treatment of depression, anxiety, and schizophrenia. In addition, 1-(3-ethoxy-4-methoxybenzyl)-4-(4-fluorophenyl)piperazine has been studied for its potential use as a diagnostic tool in imaging studies.
properties
IUPAC Name |
1-[(3-ethoxy-4-methoxyphenyl)methyl]-4-(4-fluorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25FN2O2/c1-3-25-20-14-16(4-9-19(20)24-2)15-22-10-12-23(13-11-22)18-7-5-17(21)6-8-18/h4-9,14H,3,10-13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEMHMPLPJVDWLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5260181 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.